molecular formula C10H9BrO2 B8428028 5-Bromo-2,3-dihydro-5h-benzo[b]oxepin-4-one

5-Bromo-2,3-dihydro-5h-benzo[b]oxepin-4-one

Cat. No.: B8428028
M. Wt: 241.08 g/mol
InChI Key: CNBHMZKDJCBMMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2,3-dihydro-5h-benzo[b]oxepin-4-one is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrO2

Molecular Weight

241.08 g/mol

IUPAC Name

5-bromo-3,5-dihydro-2H-1-benzoxepin-4-one

InChI

InChI=1S/C10H9BrO2/c11-10-7-3-1-2-4-9(7)13-6-5-8(10)12/h1-4,10H,5-6H2

InChI Key

CNBHMZKDJCBMMX-UHFFFAOYSA-N

Canonical SMILES

C1COC2=CC=CC=C2C(C1=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,3-dihydro-5H-benzo[b]oxepin-4-one (1 eq, 1.6 mmol, 260 mg,), in anhydrous diethyl ether (10 ml), bromine was added dropwise (1.1 eq, 1.76 mmol, 90 ul), and the reaction allowed to stir for an hour. The reaction was absorbed onto silica and purified on the ISCO companion running a gradient from 0% ethyl acetate/petrol to 15% ethyl acetate/petrol, with the product seen at 9% ethyl acetate. This gave 5-bromo-2,3-dihydro-5H-benzo[b]oxepin-4-one as an oil (270 mg, yield 70%).
Quantity
260 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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